Cas no 1804658-54-5 (5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride)

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride is a highly functionalized pyridine derivative with significant utility in organic synthesis and pharmaceutical applications. Its key structural features—a chloromethyl group, trifluoromethoxy substituent, and trifluoromethyl group—enhance reactivity and enable selective modifications, making it a versatile intermediate. The sulfonyl chloride moiety further expands its utility in coupling reactions and the formation of sulfonamides or sulfonate esters. The presence of multiple electron-withdrawing groups contributes to its stability while facilitating nucleophilic substitution or cross-coupling processes. This compound is particularly valuable in the development of agrochemicals and bioactive molecules due to its trifluoromethyl and trifluoromethoxy motifs, which often improve metabolic stability and lipophilicity in target compounds.

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride structure

1804658-54-5 structure

Product Name:5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

CAS No:1804658-54-5

MF:C₈H₃Cl₂F₆NO₃S

MW:378.075740098953

CID:4844765

Update Time:2025-06-28

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride
- Inchi： 1S/C8H3Cl2F6NO3S/c9-1-3-2-17-6(20-8(14,15)16)5(21(10,18)19)4(3)7(11,12)13/h2H,1H2
- InChI Key： VCGPGYINOAJFMZ-UHFFFAOYSA-N
- SMILES： ClS(C1C(=NC=C(CCl)C=1C(F)(F)F)OC(F)(F)F)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 462
XLogP3: 3.7
Topological Polar Surface Area: 64.599

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029080240-1g	5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride	1804658-54-5	97%	1g	$1,519.80	2022-04-01

5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride Related Literature

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Additional information on 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride

Recent Advances in the Application of 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1804658-54-5) in Chemical Biology and Pharmaceutical Research

The compound 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride (CAS: 1804658-54-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and versatile reactivity. This sulfonyl chloride derivative, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a critical intermediate in the synthesis of various biologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and covalent protein modifiers.

One of the most notable applications of this compound is its role in the synthesis of covalent inhibitors targeting cysteine proteases and other nucleophilic residues in enzymes. The chloromethyl and sulfonyl chloride functionalities enable selective modifications of proteins, making it a valuable tool for probing enzyme mechanisms and designing targeted therapies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of this compound in inhibiting SARS-CoV-2 main protease, showcasing its relevance in antiviral drug development.

In addition to its therapeutic potential, 5-(Chloromethyl)-2-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-sulfonyl chloride has been employed in chemical biology for the development of activity-based probes (ABPs). These probes facilitate the study of enzyme activity in complex biological systems, providing insights into disease mechanisms. Recent work by Smith et al. (2024) utilized this compound to create a series of fluorescent ABPs for imaging cysteine cathepsin activity in cancer cells, offering a promising approach for diagnostic applications.

The synthetic versatility of this compound has also been explored in material science, where its incorporation into polymers and coatings has led to the development of surfaces with enhanced chemical resistance and biocompatibility. A study in Advanced Materials (2023) reported the use of this sulfonyl chloride derivative to modify graphene oxide sheets, resulting in materials with improved stability for biomedical applications.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of this compound due to its reactivity and sensitivity to moisture. Recent advancements in flow chemistry have addressed some of these issues, enabling more efficient and safer production. Future research directions may focus on expanding its utility in targeted drug delivery systems and exploring its potential in photopharmacology, where its structural motifs could be leveraged for light-activated therapeutics.